Cas no 1806772-03-1 (4-(Difluoromethyl)-2-iodo-6-methylpyridine)

• Product Name: 4-(Difluoromethyl)-2-iodo-6-methylpyridine
• CAS No: 1806772-03-1
• MF: C₇H₆F₂IN
• MW: 269.030520915985
• CID: 4847432
• Update Time: 2025-11-01

4-(Difluoromethyl)-2-iodo-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-6-methylpyridine

• Inchi： 1S/C7H6F2IN/c1-4-2-5(7(8)9)3-6(10)11-4/h2-3,7H,1H3
• InChI Key： RVZFKRXDZCYGDV-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-2-iodo-6-methylpyridine

Introduction to 4-(Difluoromethyl)-2-iodo-6-methylpyridine (CAS No. 1806772-03-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-(Difluoromethyl)-2-iodo-6-methylpyridine, identified by the chemical abstracts service number 1806772-03-1, is a versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their role in pharmaceuticals, agrochemicals, and material science. The presence of both difluoromethyl and iodo substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In contrast, the iodo substituent serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. These attributes have positioned 4-(Difluoromethyl)-2-iodo-6-methylpyridine as a building block for synthesizing a wide range of pharmacologically relevant compounds.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For instance, transition-metal-catalyzed reactions have enabled efficient derivatization of the iodo moiety, allowing chemists to introduce diverse functional groups with high precision. This flexibility is particularly advantageous in medicinal chemistry, where rapid access to structurally diverse libraries is essential for hit identification and optimization.

In the realm of chemical biology, 4-(Difluoromethyl)-2-iodo-6-methylpyridine has been leveraged to develop probes and inhibitors targeting key biological pathways. The difluoromethyl group, in particular, has been shown to enhance the bioavailability of small molecules by increasing lipophilicity while minimizing polarity. This effect is critical for achieving effective drug delivery and receptor binding. Moreover, the pyridine core itself is a common pharmacophore in many therapeutic agents, contributing to interactions with biological targets such as enzymes and receptors.

One notable area of research involving 4-(Difluoromethyl)-2-iodo-6-methylpyridine is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are implicated in numerous diseases, including cancer. By modifying the pyridine scaffold with electron-withdrawing groups like the difluoromethyl moiety, researchers can fine-tune the binding properties of kinase inhibitors, leading to improved selectivity and potency. The iodo substituent further facilitates structural diversification through cross-coupling reactions, enabling the creation of novel inhibitors with tailored pharmacological profiles.

Another emerging application of this compound is in the development of antiviral agents. The structural motif of pyridine derivatives has been exploited in designing inhibitors that target viral proteases and polymerases. The incorporation of electron-deficient groups such as the difluoromethyl group can enhance binding interactions with viral proteins by improving hydrophobic complementarity. Additionally, the iodo substituent allows for further derivatization to optimize drug-like properties such as solubility and cell permeability.

The synthesis of 4-(Difluoromethyl)-2-iodo-6-methylpyridine itself presents an interesting challenge due to its functionalized nature. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. However, recent innovations in catalytic systems have streamlined these processes, making it more feasible to produce this compound on a larger scale. For example, palladium-catalyzed cross-coupling reactions have been optimized to achieve high yields with minimal byproducts.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential derivatives of 4-(Difluoromethyl)-2-iodo-6-methylpyridine with enhanced biological activity. Molecular docking studies have revealed that modifications at the difluoromethyl and iodo positions can significantly influence binding affinity to target proteins. These computational approaches complement experimental efforts by providing rapid assessments of structural modifications before they are synthesized in the lab.

The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are increasingly exploring solvent-free reactions and catalytic systems that minimize waste generation while maintaining high efficiency. Such environmentally conscious approaches align with broader industry trends toward sustainable pharmaceutical manufacturing.

In conclusion,4-(Difluoromethyl)-2-iodo-6-methylpyridine (CAS No. 1806772-03-1) represents a promising scaffold for innovation in chemical biology and medicinal chemistry. Its unique structural features—particularly the presence of both the difluoromethyl and iodo substituents—make it an invaluable tool for developing novel bioactive molecules with applications ranging from oncology to antiviral therapy. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound will undoubtedly remain at the forefront of pharmaceutical research for years to come.